[2-(2,6-Difluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate

• IUPAC Name: [2-(2,6-difluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C14H11F2NO3S/c1-8-5-6-21-13(8)14(19)20-7-11(18)17-12-9(15)3-2-4-10(12)16/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: WGFZPZOLQGIBNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)OCC(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C14H11F2NO3S
• Molecular Weight: 311.31 g/mol

Description

[2-(2,6-Difluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate is a chemical compound with a molecular formula C16H12F2N2O3S. It is a synthetic organic compound that has been the focus of numerous scientific studies due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Fluorescence Sensing

Research has indicated that compounds related to "[2-(2,6-Difluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate" exhibit enhanced fluorescence upon interaction with specific ions. For instance, oligothiophene-based o-(carboxamido)trifluoroacetophenones, which share structural motifs with the specified compound, show significant fluorescence enhancement when binding to carboxylate anions. This effect is attributed to intramolecular hydrogen bonding that stabilizes an anion-ionophore adduct, thereby preventing quenching processes that would otherwise dampen fluorescence signals (Dae-Sik Kim & K. Ahn, 2008).

Herbicidal Activity

Another study focused on the synthesis and herbicidal activity assessment of a derivative, 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline, closely related to the query compound. This substance demonstrated promising rice selectivity and potent herbicidal activity against annual weeds under controlled conditions. Its soil application effectively controlled specific grass species, showcasing its potential as a useful rice herbicide with low toxicity to mammals and the environment (I. Hwang et al., 2005).

Organic Synthesis Intermediates

Methyl-3-aminothiophene-2-carboxylate, an intermediate structurally related to the requested compound, plays a crucial role in the synthesis of various organic compounds, including medicines, dyes, and pesticides. Its crystal structure and computational study have highlighted the importance of amino and carboxyl groups in facilitating diverse inter- and intra-molecular interactions, underscoring its versatility and utility in organic synthesis (Y. Tao et al., 2020).

Synthesis of Trifluoromethyl-containing Heterocycles

Research into methyl esters of 2-aminotetrahydrobenzothiophene-3-carboxylic acids, modified with trifluoromethyl-containing five-membered heterocycles, revealed the potential for creating compounds with significant effects on neuronal NMDA receptors. These findings suggest applications in the development of new pharmacological agents (V. Sokolov et al., 2018).

Electrochemical Fluorination

The electrochemical fluorination of dithiols and cyclic sulfides, including compounds related to the query chemical, has been explored to produce fully fluorinated analogs and cyclic products. This process highlights the potential of such compounds in synthesizing novel materials with unique properties (T. Abe, S. Nagase, & H. Baba, 1973).